Cas no 408326-55-6 (Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci))
408326-55-6 structure
Product Name:Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci)
CAS No:408326-55-6
MF:C7H7BrN2O
MW:215.047280550003
CID:2183044
PubChem ID:45081102
Update Time:2025-04-21
Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci)
- 1-(2-aminopyridin-3-yl)-2-bromoethanone
- 1-(2-Aminopyridin-3-yl)-2-bromoethan-1-one
- ETHANONE, 1-(2-AMINO-3-PYRIDINYL)-2-BROMO-
- DB-275955
- 408326-55-6
- DTXSID50664358
-
- Inchi: 1S/C7H7BrN2O/c8-4-6(11)5-2-1-3-10-7(5)9/h1-3H,4H2,(H2,9,10)
- InChI Key: HJPUZBPHGXHGHO-UHFFFAOYSA-N
- SMILES: BrCC(C1=CC=CN=C1N)=O
Computed Properties
- Exact Mass: 213.974
- Monoisotopic Mass: 213.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56A^2
- XLogP3: 1.5
Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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